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Abstract
This technical guide provides a comprehensive overview of the discovery, isolation, and

structural elucidation of citranaxanthin, a carotenoid pigment of significant interest in the food

and animal feed industries. The document details the initial identification of this molecule and

outlines the key experimental methodologies that were pivotal in determining its chemical

structure. Particular emphasis is placed on the spectroscopic techniques that have been

instrumental in characterizing citranaxanthin. This guide is intended for researchers,

scientists, and professionals in the fields of natural product chemistry, biochemistry, and drug

development who are interested in the foundational research surrounding this important

carotenoid.

Introduction
Citranaxanthin is a naturally occurring carotenoid pigment that has garnered commercial

interest primarily as a food and animal feed additive, where it is used to impart a yellow to

orange-red color.[1] Although it can be found in some natural sources, the majority of

commercially available citranaxanthin is produced synthetically.[2][3] This document will delve

into the historical context of its discovery and the scientific journey to elucidate its precise

molecular structure.
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Citranaxanthin was first isolated and identified from the Sinton citrangequat, a hybrid of an

orange (Citrus sinensis), the trifoliate orange (Poncirus trifoliata), and a kumquat (Fortunella

sp.).[2] The pioneering work on the discovery and structural elucidation of this new carotenoid

ketone was published in 1965 by Henry Yokoyama and Michael J. White.[4] Their research laid

the foundation for all subsequent studies and applications of citranaxanthin.

While the full, detailed protocol from the original 1965 publication by Yokoyama and White is

not publicly accessible, a general workflow for the isolation of carotenoids from natural sources

can be constructed based on established methodologies.
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Extraction

Purification

Analysis & Elucidation

Plant Material (e.g., Citrus Peel)

Homogenization in a Solvent
(e.g., acetone, ethanol)

Solvent Extraction

Filtration to remove solid debris

Saponification
(to remove chlorophylls and lipids)

Solvent Partitioning
(e.g., with diethyl ether or hexane)

Column Chromatography
(e.g., silica gel, alumina)

Crystallization

Spectroscopic Analysis
(UV-Vis, IR, NMR, MS)
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UV-Visible Spectroscopy

Indication of a
conjugated polyene system

Infrared Spectroscopy

Presence of a
carbonyl group (C=O)

NMR Spectroscopy
(¹H and ¹³C)

Identification of methyl groups
and olefinic protons

Mass Spectrometry

Determination of
Molecular Formula (C₃₃H₄₄O)

Proposed Structure of Citranaxanthin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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